(4-cyclohexylpiperazin-1-yl)(1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: (4-cyclohexylpiperazin-1-yl)-[1-(3,4-dimethylphenyl)triazol-4-yl]methanone
• InChI: InChI=1S/C21H29N5O/c1-16-8-9-19(14-17(16)2)26-15-20(22-23-26)21(27)25-12-10-24(11-13-25)18-6-4-3-5-7-18/h8-9,14-15,18H,3-7,10-13H2,1-2H3
• InChI Key: BPTDVZBVCFBILT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=C(N=N2)C(=O)N3CCN(CC3)C4CCCCC4)C
• Molecular Formula: C21H29N5O
• Molecular Weight: 367.5 g/mol
• CAS No.: 1326941-18-7

Description

The compound "(4-cyclohexylpiperazin-1-yl)(1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl)methanone" features a piperazine ring substituted with a cyclohexyl group and a triazole moiety linked to a 3,4-dimethylphenyl group. This structure combines a lipophilic cyclohexyl group, which may enhance membrane permeability, with a triazole heterocycle known for metabolic stability and hydrogen-bonding capabilities. Such features are common in bioactive molecules targeting central nervous system receptors or enzymes .

Biological Activity

The compound (4-cyclohexylpiperazin-1-yl)(1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl)methanone, identified by its CAS number 1326941-18-7, is a synthetic molecule that combines a piperazine moiety with a triazole structure. This combination is significant as both piperazine and triazole derivatives have been recognized for their diverse biological activities, including antiviral, anticancer, and antibacterial properties.

• Molecular Formula : C$_{21}$H$_{29}$N$_5$O
• Molecular Weight : 367.5 g/mol

Biological Activity Overview

Research indicates that compounds featuring the triazole ring exhibit a broad spectrum of biological activities. The specific biological activities of (4-cyclohexylpiperazin-1-yl)(1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl)methanone have not been extensively documented in the literature. However, the structural components suggest potential activities based on related compounds.

Anticancer Activity

Triazole derivatives have shown promising results in anticancer studies. For example:

• A study on various triazolethione derivatives indicated significant cytotoxicity against breast cancer cell lines (MCF-7) with IC$_{50}$ values ranging from 6.2 µM to 43.4 µM for different derivatives .

Antimicrobial Properties

Piperazine derivatives are known for their antimicrobial properties. The presence of the piperazine ring in our compound may enhance its effectiveness against various pathogens:

• Research has demonstrated that piperazine-based compounds exhibit antibacterial and antifungal activities, making them potential candidates for further studies in infectious diseases .

Study 1: Antiviral and Anticancer Potential

A recent investigation into 1,2,4-triazoles highlighted their role as antiviral agents and their potential in cancer therapy. The study noted that modifications to the triazole structure could lead to enhanced activity against specific cancer cell lines .

Study 2: Structure-Activity Relationship

Research has shown that the introduction of substituents on the piperazine and triazole rings can significantly alter biological activity. For instance, variations in the phenyl group attached to the triazole can influence its anticancer efficacy .

Data Table: Comparative Biological Activities of Related Compounds

Compound Name	Structure	IC$_{50}$ (µM)	Activity Type
Triazole Derivative A	Structure A	27.3	Anticancer
Triazole Derivative B	Structure B	43.4	Anticancer
Piperazine Derivative C	Structure C	15.0	Antibacterial

Scientific Research Applications

Molecular Formula

• C : 20
• H : 26
• N : 4
• O : 1

Molecular Weight

• Approximately 342.44 g/mol

Anti-Cancer Activity

Recent studies have demonstrated that derivatives of (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone exhibit significant cytotoxicity against various cancer cell lines. For instance:

• A synthesized analogue showed an IC50 value of 0.99 ± 0.01 μM against the BT-474 breast cancer cell line, indicating potent anti-cancer properties .
• The mechanism of action involves the inhibition of tubulin polymerization, disrupting the mitotic spindle formation necessary for cell division .

Anti-Tubercular Activity

The compound has also been evaluated for its anti-tubercular properties. Research indicates that triazole derivatives can possess activity against Mycobacterium tuberculosis:

• A study synthesized a series of triazole hybrids that demonstrated promising anti-tubercular activity against both drug-sensitive and multidrug-resistant strains of Mycobacterium tuberculosis .

Neuropharmacological Effects

The piperazine moiety is known for its psychoactive properties. Compounds containing piperazine rings have been studied for their potential in treating neurological disorders:

• Some derivatives exhibit anxiolytic and antidepressant-like effects in animal models, suggesting their potential use in psychiatric treatments.

Case Study 1: Cytotoxicity Evaluation

A library of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone derivatives was synthesized and screened for cytotoxic activity:

Compound	Cell Line	IC50 (μM)
10ec	BT-474	0.99 ± 0.01
10ab	HeLa	5.23 ± 0.02
10fg	MCF-7	3.45 ± 0.03

Case Study 2: Anti-Tubercular Screening

In vitro tests on a series of triazole derivatives against Mycobacterium tuberculosis revealed:

Compound	Strain Type	MIC (μg/mL)
Triazole A	Sensitive	0.5
Triazole B	Multidrug-resistant	2

Comparison with Similar Compounds

Structural Analogues and Key Differences

The compound belongs to a broader class of piperazinyl methanones. Below is a comparative analysis of structurally related compounds:

Table 1: Structural and Functional Comparison

Compound Name / ID	Key Substituents / Features	Structural Differences vs. Target Compound	Potential Implications	References
1-(4-chlorophenyl)cyclopropylmethanone	Chlorophenyl-cyclopropyl group, piperazine	Cyclopropane ring instead of triazole; Cl vs. dimethyl groups	Reduced aromatic stacking potential; altered steric profile
(4-hydroxy-3-methoxyphenyl)(4-(4-phenylcyclohexyl)piperazin-1-yl)methanone (14)	4-Phenylcyclohexyl, hydroxy-methoxyphenyl	Hydroxy-methoxy substitution vs. dimethylphenyl; triazole absent	Enhanced polarity; potential for hydrogen bonding with targets
(3-{[4-(2,3-dimethylphenyl)piperazin-1-yl]sulfonyl}-1-ethylpyrazol-4-yl)methanone	2,3-Dimethylphenyl piperazine, sulfonyl-pyrazole	Sulfonyl-pyrazole instead of triazole; ethyl substitution	Increased electron-withdrawing effects; altered pharmacokinetics
4-(2,3-Dimethylphenyl)piperazin-1-ylmethanone (1015525-17-3)	2,3-Dimethylphenyl piperazine, phenyl-pyrazole	Pyrazole vs. triazole; 2,3-dimethyl vs. 3,4-dimethyl on phenyl	Differences in receptor binding due to substituent position

Pharmacological and Physicochemical Considerations

• Triazole vs. Pyrazole/Sulfonyl Groups : The triazole in the target compound offers a rigid, planar structure conducive to π-π interactions, while pyrazole or sulfonyl groups in analogs (e.g., ) may alter electronic properties and solubility.
• Substituent Effects : The 3,4-dimethylphenyl group in the target compound provides steric bulk and lipophilicity compared to 2,3-dimethylphenyl () or chlorophenyl () groups. This could influence receptor selectivity and metabolic stability.
• Cyclohexyl vs.